Cas no 468741-03-9 ( )

• Product Name: &nbsp
• CAS No: 468741-03-9
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 930589
• PubChem ID: 22021046
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,4-diamino-5-methyl- (9CI)
• 3,4-Diamino-5-methyl-benzonitrile
• SCHEMBL2339085
• 3,4-Diamino-5-methylbenzonitrile
• RENQQMGYOXDBQA-UHFFFAOYSA-N
• DB-023429
• AKOS006339056
• 468741-03-9
•  

• Inchi： 1S/C8H9N3/c1-5-2-6(4-9)3-7(10)8(5)11/h2-3H,10-11H2,1H3
• InChI Key： RENQQMGYOXDBQA-UHFFFAOYSA-N
• SMILES： NC1C(=CC(C#N)=CC=1C)N

Computed Properties

• Exact Mass: 147.08
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 0.6